Cas no 20217-18-9 (4-(2-amino-1,3-thiazol-4-yl)benzene-1,2,3-triol)

• Product Name: 4-(2-amino-1,3-thiazol-4-yl)benzene-1,2,3-triol
• CAS No: 20217-18-9
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 6440221
• PubChem ID: 39733884
• Update Time: 2025-11-04

4-(2-amino-1,3-thiazol-4-yl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-thiazol-4-yl)benzene-1,2,3-triol
• 1,2,3-Benzenetriol, 4-(2-amino-4-thiazolyl)-
• 4-(2-Aminothiazol-4-yl)benzene-1,2,3-triol

• Inchi： 1S/C9H8N2O3S/c10-9-11-5(3-15-9)4-1-2-6(12)8(14)7(4)13/h1-3,12-14H,(H2,10,11)
• InChI Key： NMGHLNVCVLGBNC-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=CSC(N)=N2)C(O)=C1O

Experimental Properties

• Density: 1.661±0.06 g/cm3(Predicted)
• Boiling Point: 514.0±50.0 °C(Predicted)
• pka: 8.05±0.40(Predicted)

Additional information on 4-(2-amino-1,3-thiazol-4-yl)benzene-1,2,3-triol

4-(2-amino-1,3-thiazol-4-yl)benzene-1,2,3-triol: A Comprehensive Overview

The compound with CAS No. 20217-18-9, known as 4-(2-amino-1,3-thiazol-4-yl)benzene-1,2,3-triol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring with a trihydroxybenzene moiety. The combination of these functional groups imparts the molecule with distinctive chemical and physical properties that make it a valuable subject for research and potential applications.

Recent studies have highlighted the potential of this compound in various areas, including drug discovery and advanced materials development. The thiazole ring is known for its aromaticity and ability to participate in hydrogen bonding, which are critical for bioavailability in pharmaceutical compounds. Meanwhile, the trihydroxybenzene group contributes to the molecule's hydrophilicity and redox properties, making it suitable for applications in electrochemistry and catalysis.

One of the most intriguing aspects of 4-(2-amino-1,3-thiazol-4-yl)benzene-1,2,3-triol is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that this compound can be readily modified to incorporate additional functional groups or to form larger molecular frameworks. For instance, the amino group on the thiazole ring can be used as a site for nucleophilic substitution or coupling reactions with other aromatic systems.

Moreover, this compound has shown promise in the development of new materials with tailored electronic properties. By incorporating this molecule into conjugated systems or using it as a ligand in metalloorganic frameworks (MOFs), scientists have been able to create materials with enhanced conductivity and stability under various conditions.

The synthesis of 4-(2-amino-1,3-thiazol-4-yl)benzene-1,2,3-triol typically involves multi-step reactions that require careful optimization to achieve high yields and purity. One common approach involves the condensation of an aminothiazole derivative with a suitably substituted phenol under acidic or basic conditions. Recent advancements in catalytic methods have further streamlined this process, enabling more efficient production on both laboratory and industrial scales.

In terms of applications, this compound has been explored for its potential in drug delivery systems due to its ability to form stable complexes with metal ions such as copper(II) or zinc(II). These metal complexes exhibit unique optical and magnetic properties that could be harnessed for imaging agents or contrast enhancement in medical diagnostics.

Another area where 4-(2-amino-1,3-thiazol-4-yl)benzene-1,2,3-triol has shown promise is in environmental chemistry. Its ability to bind heavy metals makes it a candidate for use in water treatment technologies aimed at removing pollutants from contaminated sources.

Looking ahead, ongoing research continues to uncover new facets of this compound's chemistry and potential uses. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation and commercialization opportunities.